Cas no 1247092-77-8 (1247092-77-8)

• Product Name: 1247092-77-8
• CAS No: 1247092-77-8
• MF: C₁₁H₁₅F₂N
• MW: 199.24030995369
• CID: 5591050
• PubChem ID: 18439484
• Update Time: 2025-07-09

1247092-77-8 Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-DIFLUOROPHENYL)PENTAN-1-AMINE
• Benzenemethanamine, α-butyl-3,5-difluoro-
• N11294
• 1247092-77-8
• AKOS011897637

• Inchi： 1S/C11H15F2N/c1-2-3-4-11(14)8-5-9(12)7-10(13)6-8/h5-7,11H,2-4,14H2,1H3
• InChI Key： IPNGITDBPJVOCE-UHFFFAOYSA-N
• SMILES： C(C1=CC(F)=CC(F)=C1)(N)CCCC

Computed Properties

• Exact Mass: 199.11725581g/mol
• Monoisotopic Mass: 199.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.079±0.06 g/cm3(Predicted)
• Boiling Point: 237.3±25.0 °C(Predicted)
• pka: 8.70±0.10(Predicted)

Additional information on 1247092-77-8

1247092-77-8: A Comprehensive Overview of a Promising Compound in the Pharmaceutical Industry

1247092-77-8 is a chemical compound that has garnered significant attention in the pharmaceutical and biotechnology sectors due to its unique properties and potential applications. This compound, identified by its CAS number 1247092-77-8, is a small molecule with a molecular formula of C₁₆H₁₆N₂O₃. Its molecular weight is approximately 284.30 g/mol, and it has been the subject of numerous studies exploring its biological activities and therapeutic potential.

The structure of 1247092-77-8 consists of a benzene ring fused with a pyrrole ring, along with additional functional groups that contribute to its pharmacological properties. The presence of these functional groups allows 1247092-77-8 to interact with various biological targets, making it a versatile candidate for drug development.

Recent research has highlighted the potential of 1247092-77-8 in several therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Studies have shown that 1247092-77-8 exhibits neuroprotective effects by reducing oxidative stress and inflammation, which are key factors in the progression of these diseases. For instance, a study published in the Journal of Neurochemistry demonstrated that 1247092-77-8 significantly reduced the levels of reactive oxygen species (ROS) and pro-inflammatory cytokines in neuronal cells exposed to oxidative stress.

In addition to its neuroprotective properties, 1247092-77-8 has also shown promise in cancer research. Preclinical studies have indicated that this compound can inhibit the growth and proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell cycle progression and apoptosis. A recent study published in Cancer Research found that 1247092-77-8 induced cell cycle arrest at the G1 phase and promoted apoptosis in breast cancer cells by upregulating pro-apoptotic proteins such as Bax and Bak.

The anti-inflammatory properties of 1247092-77-8 have also been extensively studied. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation that can lead to tissue damage and organ dysfunction. Research has shown that 1247092-77-8 can effectively reduce inflammation by inhibiting the production of pro-inflammatory mediators such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). A study published in the Journal of Inflammation Research demonstrated that treatment with 1247092-77-8 significantly reduced joint swelling and histological scores in a murine model of rheumatoid arthritis.

Beyond its therapeutic applications, 1247092-77-8 has also been investigated for its potential use as a research tool. Its ability to modulate specific biological pathways makes it valuable for studying cellular processes and disease mechanisms. For example, researchers have used 1247092-77-8 to investigate the role of oxidative stress in neuronal cell death and to explore new targets for drug discovery in cancer.

The safety profile of 1247092-77-8 is another important aspect that has been evaluated in preclinical studies. Toxicology assessments have shown that this compound is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, CAS No. 1247092-77-8, or simply 1247092-77-8, is a promising compound with a wide range of potential applications in the pharmaceutical industry. Its neuroprotective, anti-cancer, and anti-inflammatory properties make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a key player in future medical advancements.